N,N-diethyl-2-{[6-(hydroxymethyl)-9-methyl-2-(4-methylphenyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl]thio}acetamide

• IUPAC Name: N,N-diethyl-2-[[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H28N4O3S/c1-5-29(6-2)21(31)14-33-25-20-11-19-18(13-30)12-26-16(4)22(19)32-24(20)27-23(28-25)17-9-7-15(3)8-10-17/h7-10,12,30H,5-6,11,13-14H2,1-4H3
• InChI Key: LGJXOXNURRRNEC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC(=NC2=C1CC3=C(O2)C(=NC=C3CO)C)C4=CC=C(C=C4)C
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound is determined using various spectroscopic techniques such as NMR, IR, UV-Vis, and X-ray crystallography. These techniques provide information about the connectivity of atoms in the molecule, the types of bonds, the shape of the molecule, and the presence of functional groups.

Chemical Reactions Analysis

The chemical reactions of a compound are studied to understand its reactivity. This involves investigating how the compound reacts with various reagents, the conditions under which the reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties are determined using various experimental techniques.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is particularly relevant for drugs and bioactive compounds. The mechanism of action is usually determined through a combination of biochemical assays, cell-based assays, and sometimes animal studies.

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicological studies. This includes studying the compound’s effects on cells and animals, its potential for causing cancer (carcinogenicity), its potential for causing birth defects (teratogenicity), and its potential for causing damage to the genetic material (mutagenicity).

Future Directions

The future directions for the study of a compound could involve further investigations into its synthesis, its reactivity, its mechanism of action, or its potential applications. This could also involve the development of new methods for its synthesis, the discovery of new reactions, or the development of new applications.